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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

iodopyridin-2-aMine
756520-48-6

B3193812

Get Quote

Category

Directive

Primary Hazard

Toxic & Irritant. Releases lodine (
) and Hydrogen lodide (

) gas if burned or treated with strong acid.

Waste Stream

Solid Halogenated Organic Waste. (Do NOT

place in regular trash or biohazard bins).

Incompatibility

Strong Acids & Oxidizers. Contact with mineral

acids causes exothermic salt formation.[1]

Drain Disposal

STRICTLY PROHIBITED. Toxic to aquatic life
with long-lasting effects.

Spill Action

Dampen with water to prevent dust; scoop into a

sealed container. Do not dry sweep.

Part 2: Chemical Profile & Hazard Assessment
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To dispose of lodopyridin-2-amine safely, one must understand the causality behind the
safety rules.

e The Halogen Factor (lodine): Unlike simple organic waste, this compound contains iodine.
Standard incineration of non-halogenated waste often occurs at lower temperatures. If
iodinated compounds enter a non-halogenated stream, they release elemental iodine (

) and corrosive hydrogen iodide (

) gas, which can damage incinerator scrubbers and violate emission standards [1].[2]
Therefore, it must be tagged as "Halogenated."[2]

o The Amine Factor (Basicity): The 2-amino group makes the pyridine ring basic (

). If thrown into a waste container with acidic residues (e.g., acid chlorides, sulfuric acid), it
will undergo an immediate, exothermic acid-base reaction.[2] This heat can vaporize volatile
solvents in the same bin, creating an explosion risk [2].[2]

Quantitative Hazard Data

Property Value (Approx. for class) Significance for Disposal

Dust generation risk during

Physical State Solid (Powder/Crystals)
transfer.[3][4]
] ] Solid at room temp; requires
Melting Point 90°C - 130°C )
solid waste stream.
_ _ Not a "Flammable Solid"
Flash Point > 100°C (Combustible)
(Class 4.1) but burns.
Reactivity Basic (Nucleophilic) Incompatible with Acids.
o Requires "Toxic" secondary
Toxicity Acute Tox. 3 or 4 (Oral)

labeling.

Part 3: Pre-Disposal Segregation Logic

Effective disposal begins at the bench, not the loading dock. You must segregate this chemical
to ensure the safety of the waste management team.
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The Segregation Decision Tree The following logic flow ensures the material ends up in the
correct regulatory stream (RCRA/EPA compliance).

Waste Generation:
lodopyridin-2-amine

Is the waste Solid or Liquid?

N

Solid (Powder/Crystals) Liquid (Dissolved in Solvent)

'

Check Solvent Type
Is it pure chemical?
Ves Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, DMSO)

*Contaminated by Iodine*

Stream A: Stream B:

Solid Halogenated
Organic Waste

Liquid Halogenated
Organic Waste

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that even if dissolved in a non-halogenated solvent like
Methanol, the presence of the iodinated solute reclassifies the entire mixture as "Halogenated
Waste" for incineration purposes.[2]
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Part 4: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Surplus)

Best for: Old reagent bottles, excess powder from weighing.[2]

o PPE Verification: Wear nitrile gloves (double gloving recommended), safety goggles, and a
lab coat.[2] Use a fume hood to prevent dust inhalation.

e Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

e Transfer:
o Place the original container inside the fume hood.

o If the original container is intact and the chemical is expired, do not empty it. Place the
entire original vessel into the waste jar (overpacking).

o If loose powder, carefully transfer using a disposable spatula.[2] Avoid creating dust.[4][5]

[61[7]
e Labeling:
o Apply the hazardous waste label.[3]
o Constituents: Write "lodopyridin-2-amine" (or specific isomer).
o Hazards: Check "Toxic" and "lrritant."[9][10]
o Critical Tag: Write "HALOGENATED" prominently.

o Storage: Store in the Satellite Accumulation Area (SAA) inside a secondary container. Keep
separate from acidic waste streams.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Best for: Mother liquors, HPLC waste, or dissolved reagents.[2]
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o Compatibility Check: Ensure the solution pH is neutral or basic. If the solution is acidic (e.qg.,
from a reaction workup), neutralize it slowly with Sodium Bicarbonate before adding to the
waste container to prevent heat generation [3].[2]

o Stream Selection: Pour into the Halogenated Solvent Waste carboy (often the "Red Can" or
designated halogenated stream).

o Crucial: Even if the solvent is Ethanol (non-halogenated), the dissolved iodine compound
requires the mixture to be incinerated as halogenated waste.

o Documentation: Log the volume and concentration on the waste tag.

Part 5: Emergency Spill Response

If a spill occurs outside the fume hood, immediate containment is required to prevent
respiratory exposure to the dust.

1. Alert & Isolate 2. Don PPE 3. Dampen & Contain 4. Scoop & Wipe 5. Bag & Tag
Evactjate e e ERER Nitrile gloves, Goggles, Cover with wet paper towels Use scoop/dustpan. — R EERETR6 o )]
N95/Respirator to stop dust Triple wipe surface. Haz Waste bag

Click to download full resolution via product page

Figure 2: Emergency spill response workflow. The "Dampen” step is critical to prevent the
aerosolization of toxic dust.[3]

Part 6: Regulatory Compliance & Logistics

RCRA Waste Classification (USA) While lodopyridin-2-amine is not explicitly "P-listed" or "U-
listed" by name, it must be characterized by the generator.[2]

o Characteristic: It likely does not fail TCLP for D038 (Pyridine) unless in high concentrations,
but it must be managed as hazardous due to toxicity.

» Waste Code Recommendation: If not testing, default to DOO1 (if combustible solvent present)
or manage as Non-RCRA Regulated Hazardous Waste (state dependent) but handle via
incineration.
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o DOT Shipping (for waste haulers):

UN Number: UN 2811

(¢]

[¢]

Proper Shipping Name: Toxic solids, organic, n.o.s. (lodopyridin-2-amine)[2][5][11][12]

Hazard Class: 6.1

[¢]

[e]

Packing Group: Il

Documentation Checklist
Waste container labeled "Hazardous Waste".[8]
"Halogenated" checkbox marked.
Full chemical name written (No formulas/abbreviations).

Start date recorded (Waste must be moved within 90/180 days depending on generator
status).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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